Cas no 96404-35-2 (1,3-Propanediol,2-methyl-2-[(2-phenanthrenylmethyl)amino]-, hydrochloride (1:1))

1,3-Propanediol,2-methyl-2-[(2-phenanthrenylmethyl)amino]-, hydrochloride (1:1) structure
96404-35-2 structure
Product Name:1,3-Propanediol,2-methyl-2-[(2-phenanthrenylmethyl)amino]-, hydrochloride (1:1)
CAS No:96404-35-2
MF:C19H22ClNO2
MW:331.83648443222
CID:810887
PubChem ID:150419
Update Time:2025-04-19

1,3-Propanediol,2-methyl-2-[(2-phenanthrenylmethyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-methyl-2-[(2-phenanthrenylmethyl)amino]-, hydrochloride (1:1)
    • 1,3-Propanediol, 2-methyl-2-((2-phenanthrenylmethyl)amino)-, hydrochlo ride
    • 2-methyl-2-(phenanthren-2-ylmethylamino)propane-1,3-diol,hydrochloride
    • DTXSID70242238
    • SCHEMBL10549772
    • 2-Methyl-2-((2-phenanthrenylmethyl)amino)-1,3-propanediol hydrochloride
    • 96404-35-2
    • CHEMBL555650
    • 1,3-Propanediol, 2-methyl-2-((2-phenanthrenylmethyl)amino)-, hydrochloride
    • Inchi: 1S/C19H21NO2.ClH/c1-19(12-21,13-22)20-11-14-6-9-18-16(10-14)8-7-15-4-2-3-5-17(15)18;/h2-10,20-22H,11-13H2,1H3;1H
    • InChI Key: JYNLWFGRWAZROB-UHFFFAOYSA-N
    • SMILES: Cl.OCC(C)(CO)NCC1C=CC2C3C=CC=CC=3C=CC=2C=1

Computed Properties

  • Exact Mass: 331.133907
  • Monoisotopic Mass: 331.133907
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5

Experimental Properties

  • Boiling Point: 543.9°Cat760mmHg
  • Flash Point: 187.8°C
  • PSA: 52.49000
  • LogP: 4.01880
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